Cas no 5448-14-6 (1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 4-ethyl ester)

• Product Name: 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 4-ethyl ester
• CAS No: 5448-14-6
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 386754
• PubChem ID: 226728
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 4-ethyl ester
• 4-ethoxycarbonyl-5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid
• 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylicacid 4-ethyl ester
• NSC17442
• 5448-14-6
• Oprea1_807373
• NSC-17442
• LHSGWGYWHJLNRJ-UHFFFAOYSA-N
• 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylic acid,4-ethyl ester
• 4-(Ethoxycarbonyl)-5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
• SCHEMBL13982876
• SR-01000317177-1
• DTXSID40280566
• AKOS000301164
• BB 0262124
• SR-01000317177
• 4-(ethoxycarbonyl)-5-formyl-3-methyl-1h-pyrrole-2-carboxylic acid
• 4-methyl-3-carbethoxy-5-carboxy-2-formylpyrrole
• Oprea1_705022

• Inchi： 1S/C10H11NO5/c1-3-16-10(15)7-5(2)8(9(13)14)11-6(7)4-12/h4,11H,3H2,1-2H3,(H,13,14)
• InChI Key： LHSGWGYWHJLNRJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=O)NC(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 225.06373
• Monoisotopic Mass: 225.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.384
• Boiling Point: 508.8°Cat760mmHg
• Flash Point: 261.5°C
• Refractive Index: 1.599
• PSA: 96.46
• LogP: 1.01050